N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide, also known as MDL-73274, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The exact mechanism of action of N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide is not fully understood, but it is believed to act through a variety of pathways. One proposed mechanism involves the inhibition of certain enzymes involved in the growth and proliferation of cancer cells. Another proposed mechanism involves the modulation of certain neurotransmitters in the brain, which may be involved in the neuroprotective effects of this compound. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its anti-tumor and neuroprotective effects, this compound has been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been found to modulate the activity of certain enzymes involved in the metabolism of drugs, which may have implications for drug interactions and toxicity.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide is its broad range of potential therapeutic applications. This compound has been found to exhibit activity in a variety of areas, making it a promising candidate for further research and development. However, the synthesis of this compound is complex and requires specialized equipment and expertise, which may limit its use in certain research settings.
Future Directions
There are several areas of future research that could be explored with regards to N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide. One area of interest is the development of new cancer treatments based on the anti-tumor activity of this compound. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is also needed to fully elucidate the mechanism of action of this compound and to explore its potential applications in other areas of medicine.
Synthesis Methods
The synthesis of N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide involves a multi-step process that begins with the reaction of 1,3-benzodioxole with methylindole. This reaction produces a key intermediate, which is then further modified through a series of chemical reactions to yield the final product. The synthesis of this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide has been studied extensively for its potential therapeutic applications in a variety of areas, including cancer research, neurology, and immunology. In cancer research, this compound has been found to exhibit anti-tumor activity, making it a potential candidate for the development of new cancer treatments. In neurology, this compound has been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, this compound has been found to modulate the immune response, making it a potential candidate for the treatment of autoimmune diseases.
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(1-methylindol-3-yl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5S/c1-20-9-17(13-4-2-3-5-14(13)20)26(22,23)10-18(21)19-12-6-7-15-16(8-12)25-11-24-15/h2-9H,10-11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBJYXPTPHMLDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.